6-chloro-N,N-bis(2-methoxyethyl)pyrimidin-4-amine
Overview
Description
6-chloro-N,N-bis(2-methoxyethyl)pyrimidin-4-amine is a pyrimidine derivative. It is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The molecular formula of 6-chloro-N,N-bis(2-methoxyethyl)pyrimidin-4-amine is C10H16ClN3O2 . The molecular weight is 245.71 g/mol .Physical And Chemical Properties Analysis
The boiling point of 6-chloro-N,N-bis(2-methoxyethyl)pyrimidin-4-amine is predicted to be 359.9±42.0 °C . The predicted density is 1.201±0.06 g/cm3 . The pKa is predicted to be 2.50±0.10 .Scientific Research Applications
Anti-Fibrosis Activity
6-chloro-N,N-bis(2-methoxyethyl)pyrimidin-4-amine: has been studied for its potential anti-fibrotic activities. Pyrimidine derivatives, including this compound, have shown promise in inhibiting the expression of collagen and hydroxyproline in cell culture mediums, indicating potential as novel anti-fibrotic drugs . This application is particularly relevant in the treatment of diseases such as liver fibrosis, where the reduction of collagen deposition is crucial.
Antimicrobial Properties
The pyrimidine core of this compound suggests it may possess antimicrobial properties. Pyrimidine derivatives are known to exhibit a wide range of biological activities, including antimicrobial effects . Research into this application could lead to the development of new antibiotics or antiseptic agents.
Antiviral Uses
Similarly, the pyrimidine structure is associated with antiviral activities. Investigating 6-chloro-N,N-bis(2-methoxyethyl)pyrimidin-4-amine in this context could contribute to the creation of antiviral medications, potentially offering treatments for viral infections that currently lack effective therapies .
Antitumor Potential
The compound’s pyrimidine base also suggests potential antitumor properties. Studies on related pyrimidine derivatives have shown activities against various cancer cell lines, making this an area of interest for cancer research and the development of chemotherapeutic agents .
Chemical Biology and Medicinal Chemistry
In chemical biology and medicinal chemistry, 6-chloro-N,N-bis(2-methoxyethyl)pyrimidin-4-amine can be used to construct libraries of novel heterocyclic compounds. These libraries are valuable for screening potential biological activities and identifying new therapeutic agents .
Pharmacological Research
This compound can serve as a starting point for the synthesis of a variety of pharmacologically active molecules. Its modification through various chemical reactions could lead to the discovery of drugs with improved efficacy and reduced side effects .
Drug Discovery and Design
The pyrimidine moiety is considered a privileged structure in drug discovery6-chloro-N,N-bis(2-methoxyethyl)pyrimidin-4-amine could be employed in the design of drugs targeting specific proteins or pathways involved in disease processes .
Molecular Probes
Due to its structural features, this compound could be developed into molecular probes. These probes can be used to study biological systems, understand disease mechanisms, and identify targets for therapeutic intervention .
properties
IUPAC Name |
6-chloro-N,N-bis(2-methoxyethyl)pyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16ClN3O2/c1-15-5-3-14(4-6-16-2)10-7-9(11)12-8-13-10/h7-8H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRKDBINEYDOKBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CCOC)C1=CC(=NC=N1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-N,N-bis(2-methoxyethyl)pyrimidin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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